Cas no 1518659-08-9 (2-Pyridinepropanoic acid, α-fluoro-)

• Product Name: 2-Pyridinepropanoic acid, α-fluoro-
• CAS No: 1518659-08-9
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 5577260
• PubChem ID: 79366158
• Update Time: 2025-05-20

2-Pyridinepropanoic acid, α-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinepropanoic acid, α-fluoro-
• 2-Fluoro-3-(pyridin-2-yl)propanoic Acid

• Inchi： 1S/C8H8FNO2/c9-7(8(11)12)5-6-3-1-2-4-10-6/h1-4,7H,5H2,(H,11,12)
• InChI Key： YKENBOPFSSNVHL-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1)C(F)C(=O)O

Computed Properties

• Exact Mass: 169.05390666g/mol
• Monoisotopic Mass: 169.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• Boiling Point: 293.8±30.0 °C(Predicted)
• pka: 1.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-Pyridinepropanoic acid, α-fluoro-

Recent Advances in the Study of 2-Pyridinepropanoic acid, α-fluoro- (CAS: 1518659-08-9) in Chemical Biology and Pharmaceutical Research

The compound 2-Pyridinepropanoic acid, α-fluoro-, with the CAS number 1518659-08-9, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated pyridine derivative is being explored for its potential applications in drug discovery, particularly as a building block for novel bioactive molecules. Recent studies have highlighted its unique physicochemical properties, which make it a promising candidate for the development of targeted therapies.

One of the key areas of interest is the role of 2-Pyridinepropanoic acid, α-fluoro- in the synthesis of enzyme inhibitors. Researchers have demonstrated that the introduction of a fluorine atom at the α-position enhances the compound's binding affinity to specific enzymatic targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the design of potent inhibitors for kinases involved in inflammatory pathways. The study emphasized the compound's ability to improve metabolic stability and bioavailability, which are critical factors in drug development.

Another significant application of 2-Pyridinepropanoic acid, α-fluoro- is in the field of positron emission tomography (PET) imaging. The fluorine-18 isotope, when incorporated into this compound, serves as a radiotracer for imaging specific biological processes. A recent preprint on bioRxiv detailed the synthesis and preliminary evaluation of an F-18 labeled analog of 2-Pyridinepropanoic acid, α-fluoro-, showing promising results in visualizing tumor metabolism in preclinical models. This opens new avenues for non-invasive diagnostic tools in oncology.

In addition to its applications in drug discovery and imaging, 2-Pyridinepropanoic acid, α-fluoro- has also been investigated for its potential in agrochemical research. A 2024 study in the Journal of Agricultural and Food Chemistry explored its use as a precursor for novel pesticides, citing its favorable environmental persistence and low toxicity profile. The study highlighted the compound's versatility and its potential to address current challenges in sustainable agriculture.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-Pyridinepropanoic acid, α-fluoro-. Recent advancements in flow chemistry and catalytic fluorination techniques, however, are addressing these issues. A review article in Chemical Reviews (2023) summarized the latest methodologies for the efficient and scalable production of fluorinated pyridine derivatives, including 1518659-08-9, which could facilitate its broader adoption in industrial and academic settings.

In conclusion, 2-Pyridinepropanoic acid, α-fluoro- (CAS: 1518659-08-9) represents a versatile and valuable compound in modern chemical biology and pharmaceutical research. Its applications span drug discovery, diagnostic imaging, and agrochemical development, driven by its unique structural and functional properties. Ongoing research and technological advancements are expected to further unlock its potential, making it a compound of significant interest for future studies.